Cas no 75541-95-6 (1-[(methylamino)methyl]cyclohexan-1-ol)

• Product Name: 1-[(methylamino)methyl]cyclohexan-1-ol
• CAS No: 75541-95-6
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 4173254
• PubChem ID: 12628013
• Update Time: 2025-08-03

1-[(methylamino)methyl]cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 1-[(methylamino)methyl]-
• 1-[(methylamino)methyl]cyclohexan-1-ol
• F8883-7178
• 75541-95-6
• AKOS010126107
• 1-((Methylamino)methyl)cyclohexan-1-ol
• starbld0047425
• 1-(methylaminomethyl)cyclohexan-1-ol
• 1-[(methylamino)methyl]cyclohexanol
• SCHEMBL3517313
• EN300-1251127
• 1-(methylamino-methyl)-cyclohexan-1-ol

• Inchi： 1S/C8H17NO/c1-9-7-8(10)5-3-2-4-6-8/h9-10H,2-7H2,1H3
• InChI Key： YNLBXMDERUNHSD-UHFFFAOYSA-N
• SMILES： C1(CNC)(O)CCCCC1

Computed Properties

• Exact Mass: 143.131014166Da
• Monoisotopic Mass: 143.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-[(methylamino)methyl]cyclohexan-1-ol

Compound CAS No 75541-95-6: 1-[(Methylamino)methyl]cyclohexan-1-ol

1-[(Methylamino)methyl]cyclohexan-1-ol is a versatile organic compound with the CAS registry number 75541-95-6. This compound belongs to the class of cyclohexanol derivatives and is characterized by its unique structure, which includes a cyclohexane ring substituted with a hydroxyl group and an (methylamino)methyl side chain. The molecule's structure makes it highly functional, enabling its application in various fields such as pharmaceuticals, agrochemicals, and specialty chemicals.

The synthesis of 1-[(Methylamino)methyl]cyclohexan-1-ol involves multi-step processes that typically include nucleophilic substitution or addition reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and purer products. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the (methylamino)methyl group on the cyclohexane ring.

One of the most significant applications of this compound is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive molecules. For example, it has been used in the development of neuroprotective agents and anti-inflammatory drugs. The hydroxyl group on the cyclohexane ring allows for further functionalization, enabling the creation of diverse drug candidates with tailored biological activities.

Recent studies have also highlighted the potential of 1-[(Methylamino)methyl]cyclohexan-1-ol in agrochemicals, particularly as a precursor for plant growth regulators and pesticides. Its ability to interact with biological systems makes it a valuable building block for compounds that can enhance crop yield and protect against pests.

In terms of physical properties, 75541-95-6 exhibits a melting point of approximately 80°C and a boiling point around 200°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations that require controlled solubility and reactivity.

The chemical stability of 1-[(Methylamino)methyl]cyclohexan-1-ol has been extensively studied under different conditions. Research indicates that it remains stable under neutral to mildly acidic or basic conditions but may undergo degradation under strong acidic or oxidative environments. This information is crucial for its safe handling and storage in industrial settings.

From an environmental perspective, understanding the biodegradation pathways of 75541-95-6 is essential for assessing its impact on ecosystems. Recent research has shown that this compound can be biodegraded by microorganisms under aerobic conditions, albeit at a slower rate compared to some other organic compounds. This highlights the importance of proper waste management practices when dealing with this compound.

In conclusion, 1-[(Methylamino)methyl]cyclohexan-1 -ol (CAS No 75541 -95 -6) is a valuable compound with diverse applications across multiple industries. Its unique structure, coupled with advancements in synthetic methods and understanding of its properties, positions it as an important building block for developing innovative chemical products.